Cas no 2680605-73-4 (ethyl 2-{(benzyloxy)carbonylamino}-2-(5-bromo-1H-indol-3-yl)acetate)

• Product Name: ethyl 2-{(benzyloxy)carbonylamino}-2-(5-bromo-1H-indol-3-yl)acetate
• CAS No: 2680605-73-4
• MF: C₂₀H₁₉BrN₂O₄
• MW: 431.279864549637
• CID: 5621414
• PubChem ID: 165921625
• Update Time: 2025-06-08

ethyl 2-{(benzyloxy)carbonylamino}-2-(5-bromo-1H-indol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{[(benzyloxy)carbonyl]amino}-2-(5-bromo-1H-indol-3-yl)acetate
• EN300-28304157
• 2680605-73-4
• ethyl 2-{(benzyloxy)carbonylamino}-2-(5-bromo-1H-indol-3-yl)acetate

• Inchi： 1S/C20H19BrN2O4/c1-2-26-19(24)18(16-11-22-17-9-8-14(21)10-15(16)17)23-20(25)27-12-13-6-4-3-5-7-13/h3-11,18,22H,2,12H2,1H3,(H,23,25)
• InChI Key： IXROFQNTSAFFGT-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=CN2)C(C(=O)OCC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 430.05282g/mol
• Monoisotopic Mass: 430.05282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 80.4Ų

Additional information on ethyl 2-{(benzyloxy)carbonylamino}-2-(5-bromo-1H-indol-3-yl)acetate

Ethyl 2-{(Benzyloxy)carbonylamino}-2-(5-Bromo-1H-Indol-3-yl)acetate (CAS No. 2680605-73-4): A Comprehensive Overview

Ethyl 2-{(benzyloxy)carbonylamino}-2-(5-bromo-1H-indol-3-yl)acetate (CAS No. 2680605-73-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of indole and features a benzyl carbamate group and an ethyl ester moiety. Its unique structural characteristics make it a valuable intermediate in the synthesis of various bioactive molecules, particularly those with potential therapeutic applications.

The benzyloxy carbamate group in the compound serves as a protecting group for the amino functionality, which can be selectively deprotected under mild conditions. This feature is crucial in multi-step synthetic routes where the preservation of functional groups is essential. The 5-bromo substitution on the indole ring adds further complexity and reactivity, making this compound an attractive starting material for the synthesis of diverse derivatives with tailored biological activities.

Recent advancements in the field have highlighted the importance of ethyl 2-{(benzyloxy)carbonylamino}-2-(5-bromo-1H-indol-3-yl)acetate in the development of novel drugs targeting various diseases. For instance, studies have shown that compounds derived from this structure exhibit potent anti-inflammatory and anti-cancer properties. The bromine atom on the indole ring can be readily replaced with other functional groups through palladium-catalyzed cross-coupling reactions, enabling the synthesis of a wide range of analogs with varying biological activities.

In the context of medicinal chemistry, ethyl 2-{(benzyloxy)carbonylamino}-2-(5-bromo-1H-indol-3-yl)acetate has been utilized as a key intermediate in the synthesis of small molecules targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in numerous physiological processes and are important targets for drug discovery. The ability to modify the indole core and the side chains allows researchers to fine-tune the binding affinity and selectivity of these molecules, leading to more effective therapeutic agents.

Moreover, ethyl 2-{(benzyloxy)carbonylamino}-2-(5-bromo-1H-indol-3-yl)acetate has shown promise in the development of inhibitors for kinases, enzymes that play critical roles in cellular signaling pathways. Kinase inhibitors are widely used in cancer therapy and have been successful in treating various forms of cancer. The structural flexibility of this compound allows for the design of highly specific inhibitors that can target particular kinases without affecting other enzymes, thereby reducing off-target effects and improving drug safety.

The synthesis of ethyl 2-{(benzyloxy)carbonylamino}-2-(5-bromo-1H-indol-3-yl)acetate typically involves several well-established organic reactions. The first step often involves the formation of the indole core through a Fischer indole synthesis or a related method. Subsequent functionalization steps include the introduction of the bromine atom and the ethyl ester group, followed by protection of the amino group with a benzyl carbamate moiety. These synthetic routes are highly versatile and can be adapted to produce different derivatives with varying substituents on the indole ring.

One notable application of ethyl 2-{(benzyloxy)carbonylamino}-2-(5-bromo-1H-indol-3-yl)acetate is in the field of neurodegenerative diseases. Research has shown that compounds derived from this structure can modulate specific neurotransmitter receptors, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. By targeting these receptors, these compounds have the potential to alleviate symptoms and slow disease progression.

In addition to its therapeutic potential, ethyl 2-{(benzyloxy)carbonylamino}-2-(5-bromo-1H-indol-3-yl)acetate has also been studied for its use as a fluorescent probe in cellular imaging applications. The indole ring can be modified to incorporate fluorophores, allowing researchers to track molecular interactions within living cells with high spatial and temporal resolution. This application is particularly valuable in understanding complex biological processes at the molecular level.

The safety profile of ethyl 2-{(benzyloxy)carbonylamino}-2-(5-bromo-1H-indol-3-yl)acetate has been extensively evaluated through various toxicity studies. These studies have demonstrated that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, ethyl 2-{(benzyloxy)carbonylamino}-2-(5-bromo-1H-indol-3-yl)acetate (CAS No. 2680605-73-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal starting material for the synthesis of bioactive derivatives with diverse applications ranging from anti-inflammatory agents to neuroprotective compounds. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of novel therapeutics for a wide range of diseases.